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Compound of Interest

Compound Name: Tri(2-thienyl)phosphine oxide

Cat. No.: B089653 Get Quote

CAS Number: 1021-21-2[1][2][3] Molecular Formula: C₁₂H₉OPS₃[2][3]

This technical guide provides an in-depth overview of Tri(2-thienyl)phosphine oxide, a

molecule of interest in medicinal chemistry and materials science. This document is intended

for researchers, scientists, and professionals involved in drug development and related fields.

While specific experimental data for this compound is limited in publicly available literature, this

guide consolidates the existing information and provides a framework for its potential synthesis,

reactivity, and applications based on the broader class of triaryl phosphine oxides.

Physicochemical Properties
A summary of the key physicochemical properties of Tri(2-thienyl)phosphine oxide is

presented in the table below. This data is crucial for understanding its behavior in various

experimental settings.
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Property Value Reference

CAS Number 1021-21-2 [1][2][3]

Molecular Formula C₁₂H₉OPS₃ [2][3]

Molecular Weight 296.37 g/mol [2]

Melting Point 129 °C [3]

Boiling Point 495.2 °C at 760 mmHg [3]

Density 1.43 g/cm³ [3]

Refractive Index 1.671 [3]

Flash Point 253.3 °C [3]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of Tri(2-thienyl)phosphine
oxide are not readily available in the searched literature, a common method for the preparation

of triaryl phosphine oxides is the oxidation of the corresponding phosphine. Therefore, a

potential synthetic route would involve the oxidation of Tri(2-thienyl)phosphine.

Potential Synthetic Workflow:

Synthesis of Tri(2-thienyl)phosphine Oxide

Tri(2-thienyl)phosphine

Oxidation Reaction

Oxidizing Agent
(e.g., H₂O₂, air)

Tri(2-thienyl)phosphine Oxide Purification
(e.g., Crystallization, Chromatography) Pure Tri(2-thienyl)phosphine Oxide

Click to download full resolution via product page

Caption: A potential workflow for the synthesis of Tri(2-thienyl)phosphine oxide via oxidation.
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The reactivity of phosphine oxides is a subject of considerable interest. For instance, some

phosphine oxides can participate in reactions like the Wittig-Horner reaction, which is a

valuable tool in organic synthesis for the formation of alkenes. However, specific studies

detailing the reactivity profile of Tri(2-thienyl)phosphine oxide are needed.

Potential Applications in Drug Development
Phosphine oxides are increasingly recognized for their potential in medicinal chemistry. They

can act as bioisosteres for other functional groups, such as amides and sulfones, and their

incorporation into drug candidates can modulate key physicochemical properties.

Key Advantages of Phosphine Oxides in Drug Design:

Feature Implication in Drug Development

Hydrogen Bond Acceptor

Can form strong hydrogen bonds with biological

targets, potentially improving binding affinity and

selectivity.

Improved Solubility

The polar nature of the P=O bond can enhance

the aqueous solubility of a drug molecule, which

is often a critical parameter for bioavailability.

Metabolic Stability

Phosphine oxides are generally stable to

metabolic degradation, which can lead to

improved pharmacokinetic profiles.

Modulation of Lipophilicity

The introduction of a phosphine oxide moiety

can alter the lipophilicity of a compound,

affecting its absorption, distribution, metabolism,

and excretion (ADME) properties.

While no specific biological activities or signaling pathway involvements have been reported for

Tri(2-thienyl)phosphine oxide in the available literature, its structural features suggest that it

could be a valuable building block for the synthesis of novel therapeutic agents. Further

research is warranted to explore its potential in various disease areas.
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Logical Relationship for Investigating Therapeutic
Potential
The following diagram outlines a logical workflow for the preliminary investigation of the

therapeutic potential of Tri(2-thienyl)phosphine oxide.

Investigational Workflow

Tri(2-thienyl)phosphine Oxide

In Vitro Screening
(e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Inactive

Lead Optimization
(Structure-Activity Relationship Studies)

Active

In Vivo Studies
(Animal Models)

Preclinical Development
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Caption: A logical workflow for assessing the therapeutic potential of a novel compound.
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Conclusion
Tri(2-thienyl)phosphine oxide is a compound with established chemical identity but limited

characterization in the scientific literature regarding its synthesis, reactivity, and biological

applications. The information presented in this guide, based on the broader class of triaryl

phosphine oxides, suggests that it holds potential as a valuable tool in medicinal chemistry and

materials science. Further experimental investigation is crucial to unlock the full potential of this

molecule and to provide the detailed protocols and quantitative data required for its effective

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. tandfonline.com [tandfonline.com]

3. Tris(2-thienyl)phosphine | C12H9PS3 | CID 90384 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tri(2-thienyl)phosphine Oxide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089653#tri-2-thienyl-phosphine-oxide-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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